Cas no 10031-88-6 (2-Heptenal, 2-ethyl-)
2-Heptenal, 2-ethyl- structure
Product Name:2-Heptenal, 2-ethyl-
CAS No:10031-88-6
MF:C9H16O
MW:140.222743034363
CID:166825
PubChem ID:6435838
Update Time:2025-04-19
2-Heptenal, 2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptenal, 2-ethyl-
- 2-Ethyl-2-heptenal
- (2E)-2-ethylhept-2-enal
- 2-ETHYLHEPT-2-ENAL
- 2-Hepten-1-al, 2-ethyl-
- 2-Heptenal, 2-ethyl-, (E)-
- 02V559K729
- CHEBI:195705
- 34210-19-0
- 10031-88-6
- FEMA No. 2438
- Q27231544
- 2-ETHYL-2-HEPTENAL [FHFI]
- 2-Ethyl-2-heptenal, trans-
- UNII-02V559K729
- 2-Ethyl-2-hepten-1-al
- trans-2-Ethyl-2-heptenal
- alpha-Ethyl-beta-butylacrolein
- (E)-2-ethylhept-2-enal
- SCHEMBL670347
- 2-Ethyl-3-butylacrolein
- 2-HEPTENAL, 2-ETHYL-, (2E)-
-
- Inchi: 1S/C9H16O/c1-3-5-6-7-9(4-2)8-10/h7-8H,3-6H2,1-2H3/b9-7+
- InChI Key: RKQKOUYEJBHOFR-VQHVLOKHSA-N
- SMILES: O=C/C(/CC)=C/CCCC
Computed Properties
- Exact Mass: 140.12
- Monoisotopic Mass: 140.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.9
Experimental Properties
- Density: 0.835
- Boiling Point: 203.9°Cat760mmHg
- Flash Point: 59.1°C
- Refractive Index: 1.435
- FEMA: 2438 | 2-ETHYL-2-HEPTENAL
2-Heptenal, 2-ethyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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